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Compound of Interest

Compound Name: Dimethyl sulfoxide-d6

Cat. No.: B120158

For Researchers, Scientists, and Drug Development Professionals

Introduction: Properties and Applications of DMSO-
d6 in NMR Spectroscopy

Dimethyl sulfoxide-d6 (DMSO-d6) is a highly polar, aprotic deuterated solvent widely utilized
in Nuclear Magnetic Resonance (NMR) spectroscopy. Its exceptional ability to dissolve a broad
spectrum of both polar and nonpolar organic compounds, including many that are insoluble in
more common solvents like chloroform-d (CDCI3), makes it an invaluable tool in chemical
analysis. It is particularly useful for analyzing peptides, proteins, carbohydrates, and nucleic
acids.

The key advantages of DMSO-d6 include its wide liquid range, high boiling point (189 °C),
which allows for high-temperature NMR studies and reduces evaporative losses, and a
relatively simple residual solvent spectrum. However, users must be aware of its distinct
challenges. DMSO-d6 has a melting point of approximately 18.5-20.2 °C, meaning it can
solidify at or just below room temperature and may require gentle warming before use. Its high
viscosity can lead to broadened spectral lines compared to less viscous solvents.

The most significant challenge associated with DMSO-d6 is its hygroscopic nature; it readily
absorbs moisture from the atmosphere. This results in a prominent water peak in the H NMR
spectrum, which can obscure signals from the analyte. Therefore, meticulous sample handling
to minimize water contamination is critical for acquiring high-quality spectra.
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Quantitative Data Summary

The physical and spectral properties of DMSO-d6 are summarized below for easy reference.

Table 1: Physical Properties of Dimethyl Sulfoxide-d6

Property Value Citations
Chemical Formula (CD3)2S0O

Molar Mass 84.17 g/mol N/A
Density ~1.190 g/mL at 25 °C N/A
Melting Point 18.5-20.2°C

Boiling Point 189 °C

Table 2: Key H and 3C NMR Spectral Properties of DMSO-d6

Chemical Shift o o
Parameter Multiplicity Notes Citations
(ppm)
The residual
Residual tH signal from
Signal (DMSO- ~2.50 Quintet incompletely
ds5) deuterated
solvent.
. Due to coupling
13C Signal ~39.52 Septet ) ) N/A
with deuterium.
Highly
hygroscopic; shift
Residual Water ] Yo P )
~3.33 Broad Singlet can vary slightly

(H20/HDO)

with temperature

and solute.

Table 3: Recommended Sample Preparation Parameters for a Standard 5 mm NMR Tube
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Guideline for Small
Parameter Molecules (<1000
g/mol )

Guideline for o
. ) Citations
Proteins/Peptides

1H NMR: 5-25 mg*C

Analyte Mass
NMR: 50-100 mg

N/A

10-20 mg/mL (or 25-

Proteins: 0.3-0.5

Concentration )

50 mM for MW ~400) mMPeptides: 2-5 mM
Solvent Volume 0.5-0.7mL 0.5-0.7mL
Filling Height 4-5cm 4-5cm

Experimental Workflow and Protocols

This section provides a detailed, step-by-step protocol for preparing a high-quality NMR sample
using DMSO-d6, with a focus on minimizing common issues such as water contamination and

undissolved solids.

Dissolution & Clarification

Click to download full resolution via product page

Caption: Workflow for preparing an NMR sample using DMSO-d6.
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This protocol is suitable for most routine analyses of small molecules that are readily soluble in
DMSO-d6.

Weigh the Analyte: Accurately weigh 5-25 mg of your solid sample for *H NMR (or 50-100 mg
for 3C NMR) into a small, clean, and dry glass vial. Preparing the sample in a secondary vial
rather than directly in the NMR tube is crucial for ensuring complete dissolution and allowing

for filtration if necessary.

e Add Solvent: Using a clean, dry pipette, add approximately 0.6-0.7 mL of high-purity DMSO-
d6 to the vial.

o Dissolve the Sample: Gently swirl the vial or use a vortex mixer to completely dissolve the
analyte. Visually inspect the solution against a light source to ensure no particulate matter
remains.

o Transfer to NMR Tube: Using a clean glass Pasteur pipette, carefully transfer the clear
solution into a high-quality 5 mm NMR tube. Avoid transferring any solid particles.

« Filtration (If Necessary): If the solution is not perfectly clear, push a small plug of cotton or
glass wool into the neck of a Pasteur pipette. Filter the sample solution through this plug
directly into the NMR tube to remove suspended impurities, which can degrade spectral
quality by interfering with magnetic field shimming.

o Capping and Sealing: Securely place

 To cite this document: BenchChem. [Application Notes: Preparation of NMR Samples in
Dimethyl Sulfoxide-d6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b120158#how-to-prepare-an-nmr-sample-using-
dimethyl-sulfoxide-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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